Cas no 169559-01-7 ({(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl)methylsulfanyl}methanimidamide Hydrochloride)

{(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl)methylsulfanyl}methanimidamide Hydrochloride is a chemically synthesized compound featuring a reactive isoindole-1,3-dione core coupled with a methylsulfanyl-methanimidamide moiety. Its structural design enables potential applications in organic synthesis and pharmaceutical intermediates, particularly in the development of bioactive molecules. The hydrochloride salt form enhances solubility and stability, facilitating handling and storage. The compound’s functional groups, including the imide and amidine derivatives, offer versatility for further derivatization or conjugation. Its precise molecular architecture makes it suitable for research in medicinal chemistry, where it may serve as a precursor for inhibitors or probes. Strict quality control ensures high purity, supporting reproducible experimental outcomes.
{(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl)methylsulfanyl}methanimidamide Hydrochloride structure
169559-01-7 structure
Product Name:{(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl)methylsulfanyl}methanimidamide Hydrochloride
CAS No:169559-01-7
MF:C10H10ClN3O2S
MW:271.723299503326
CID:4611367
PubChem ID:75422196
Update Time:2025-05-22

{(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl)methylsulfanyl}methanimidamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • {[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]sulfanyl}methanimidamide hydrochloride
    • {(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl)methylsulfanyl}methanimidamide Hydrochloride
    • Inchi: 1S/C10H9N3O2S.ClH/c11-10(12)16-5-13-8(14)6-3-1-2-4-7(6)9(13)15;/h1-4H,5H2,(H3,11,12);1H
    • InChI Key: CHELGSYECLLSSX-UHFFFAOYSA-N
    • SMILES: O=C1N(C(=O)C2C=CC=CC1=2)CSC(N)=N.Cl

{(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl)methylsulfanyl}methanimidamide Hydrochloride Pricemore >>

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{(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl)methylsulfanyl}methanimidamide Hydrochloride Related Literature

Additional information on {(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl)methylsulfanyl}methanimidamide Hydrochloride

Comprehensive Overview of {(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl)methylsulfanyl}methanimidamide Hydrochloride (CAS No. 169559-01-7)

{(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl)methylsulfanyl}methanimidamide Hydrochloride (CAS No. 169559-01-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique isoindole core and sulfanyl functional group, is often explored for its potential applications in drug development and molecular biology. Researchers are particularly interested in its structural properties, which may contribute to its reactivity and binding affinity in various biochemical pathways.

The compound's hydrochloride salt form enhances its solubility and stability, making it a preferred choice for laboratory studies. Its methanimidamide moiety is a key feature that distinguishes it from similar derivatives, offering unique opportunities for chemical modifications. Given the rising demand for novel therapeutic agents, {(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl)methylsulfanyl}methanimidamide Hydrochloride is frequently discussed in forums and publications focusing on small-molecule drug discovery and targeted therapy.

In recent years, the scientific community has shown growing interest in compounds with isoindole-1,3-dione scaffolds due to their diverse biological activities. This aligns with the broader trend of exploring heterocyclic compounds for their potential in treating complex diseases. The methylsulfanyl group in this compound further expands its utility, as sulfur-containing molecules are known for their role in modulating enzyme activity and cellular signaling.

From an industrial perspective, CAS No. 169559-01-7 is often referenced in patents and research papers related to pharmacophore optimization and structure-activity relationship (SAR) studies. Its synthesis and characterization are subjects of ongoing research, with many scientists investigating its potential as a building block for more complex molecules. The compound's relevance is further highlighted by its inclusion in databases such as PubChem and ChemSpider, where it is cataloged under its systematic name and CAS registry number.

One of the most frequently asked questions about this compound revolves around its mechanism of action and potential biological targets. While detailed studies are still underway, preliminary data suggest that its isoindole core may interact with specific protein domains, making it a candidate for further exploration in precision medicine. Additionally, its hydrochloride form is often preferred for in vitro assays due to its improved bioavailability.

As the field of medicinal chemistry evolves, compounds like {(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl)methylsulfanyl}methanimidamide Hydrochloride are likely to play a pivotal role in the development of next-generation therapeutics. Its unique combination of functional groups and structural features positions it as a valuable tool for researchers aiming to address unmet medical needs. Future studies may focus on optimizing its synthetic routes and evaluating its efficacy in preclinical models.

In summary, CAS No. 169559-01-7 represents a promising area of research, bridging the gap between organic synthesis and biomedical applications. Its potential to contribute to advancements in drug design and molecular targeting makes it a compound worth watching in the coming years. For scientists and industry professionals, understanding its properties and applications is essential for staying at the forefront of innovation in pharmaceutical sciences.

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